N-(2,5-dimethoxyphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O4S/c1-13-4-6-14(7-5-13)22-20(27)25-21-23-15(12-30-21)10-19(26)24-17-11-16(28-2)8-9-18(17)29-3/h4-9,11-12H,10H2,1-3H3,(H,24,26)(H2,22,23,25,27)
• InChI Key: WAWNJVNUKMHYQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, also known as DMPTA, is a chemical compound that has gained significant attention in the field of scientific research. It is primarily used as a tool in the study of the nervous system and its effects on behavior.

Scientific Research Applications

Synthesis and Biological Activities

A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, sharing a structural motif with the compound , were synthesized and evaluated for various biological activities, including antioxidant, haemolytic, antibacterial, and urease inhibition effects. These compounds displayed significant activity in urease inhibition, outperforming the standard used in assays, with molecular docking studies suggesting their binding to the non-metallic active site of the urease enzyme. This highlights a potential application in designing urease inhibitors based on acetamide derivatives (Gull et al., 2016).

Antitumor Activity

Novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were synthesized and identified, demonstrating the utility of acetamide derivatives in cancer research. This work indicates the potential for these compounds to be developed further for antitumor applications (Yu et al., 2014).

Anticonvulsant Evaluation

Research on N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide and related compounds revealed significant anticonvulsant activity, pointing to another important application of acetamide derivatives in medical science. These findings support their potential use in developing new treatments for seizure disorders (Nath et al., 2021).

Src Kinase Inhibitory and Anticancer Activities

N-Benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives, which share a core structure with the compound , were synthesized and evaluated for their Src kinase inhibitory and anticancer activities. The research suggests these compounds' significant potential in cancer therapy, particularly in targeting the Src kinase pathway (Fallah-Tafti et al., 2011).

VEGFR-2 Inhibition for Anticancer Therapy

A novel series of 2‐acetamide‐5‐phenylthio‐1,3,4‐thiadiazol derivatives containing phenyl urea, analogous to the compound of interest, showed potential as antiproliferative agents and VEGFR-2 inhibitors. These findings underscore the importance of such derivatives in designing new anticancer drugs (Toolabi et al., 2022).